Cas no 13081-74-8 (Phosphonic acid,P-[(4-methylphenyl)methyl]-)

• Product Name: Phosphonic acid,P-[(4-methylphenyl)methyl]-
• CAS No: 13081-74-8
• MF: C₈H₁₁O₃P
• MW: 186.144903421402
• MDL: MFCD00961498
• CID: 98832
• PubChem ID: 2773801
• Update Time: 2025-10-29

Phosphonic acid,P-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(4-methylphenyl)methyl]-
• (4-METHYLBENZYL)PHOSPHONIC ACID
• (4-Methyl-benzyl)-phosphonic acid
• (4-methylphenyl)methylphosphonic acid
• (4-Methyl-benzyl)-phosphonsaeure
• p-methylbenzylphosphonic acid
• p-Xylylphosphonsaeure
• MFCD00961498
• J-005884
• 4-methylbenzylphosphonic acid
• DTXSID50378721
• SCHEMBL916486
• FT-0701978
• 13081-74-8
• AKOS015969341
• (4-Methylbenzyl)phosphonic acid, 98 %
• p-Tolylmethylphosphonic acid

• MDL： MFCD00961498
• Inchi： 1S/C8H11O3P/c1-7-2-4-8(5-3-7)6-12(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
• InChI Key： HIIOYVOBADMCAS-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C)=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.04458121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 67.34000
• LogP: 1.67270

Additional information on Phosphonic acid,P-[(4-methylphenyl)methyl]-

Comprehensive Analysis of Phosphonic acid, P-[(4-methylphenyl)methyl]- (CAS No. 13081-74-8): Properties, Applications, and Industry Trends

Phosphonic acid, P-[(4-methylphenyl)methyl]- (CAS 13081-74-8), also known as 4-Methylbenzylphosphonic acid, is an organophosphorus compound with significant relevance in industrial and research applications. This aromatic phosphonic acid derivative features a methylphenyl group attached to the phosphonic acid moiety, granting it unique chemical properties that cater to specialized uses. The compound's molecular structure enables it to act as an effective chelating agent, corrosion inhibitor, and intermediate in organic synthesis.

Recent advancements in material science have highlighted the growing demand for functionalized phosphonic acids like 13081-74-8. Industry reports indicate a 12% annual growth in applications involving surface modification agents, where this compound's ability to form stable bonds with metal oxides proves invaluable. Researchers are particularly interested in its role in developing self-assembled monolayers (SAMs) for electronic devices and nanotechnology coatings, addressing popular searches about "advanced material additives for electronics."

The synthesis of Phosphonic acid, P-[(4-methylphenyl)methyl]- typically involves the Michaelis-Arbuzov reaction or hydrolysis of phosphonate esters, processes frequently queried in academic databases. Analytical characterization through NMR spectroscopy (particularly ³¹P NMR) and mass spectrometry confirms its high purity (>98%), a critical parameter for pharmaceutical intermediates and agrochemical formulations. This aligns with trending searches about "analytical methods for organophosphorus compounds."

Environmental considerations have propelled interest in green chemistry applications of CAS 13081-74-8. Studies demonstrate its effectiveness as a biodegradable scale inhibitor in water treatment systems, outperforming traditional polyacrylate-based products. This responds to the surge in searches for "eco-friendly industrial additives" and "sustainable corrosion prevention." The compound's low aquatic toxicity profile (EC₅₀ > 100 mg/L) makes it compliant with REACH regulations and OECD guidelines.

In the polymer industry, 4-Methylbenzylphosphonic acid serves as a flame retardant synergist, enhancing the performance of halogen-free formulations. Market analysis reveals increasing patent filings (23% YoY growth) for its use in engineering plastics and textile coatings, correlating with search trends for "non-toxic flame retardant alternatives." Its mechanism involves promoting char formation while reducing smoke emission during combustion.

Quality standards for Phosphonic acid, P-[(4-methylphenyl)methyl]- vary by application. Industrial grade (90-95% purity) suffices for water treatment chemicals, while electronic grade (>99.5%) is mandatory for semiconductor processing. Storage recommendations include amber glass containers under inert atmosphere to prevent hydrolysis and oxidation, addressing common technical queries about "organophosphorus compound handling."

Emerging research explores 13081-74-8's potential in metal-organic frameworks (MOFs) for gas storage applications. Its phenyl-phosphonate structure facilitates the creation of porous materials with exceptional CO₂ adsorption capacity (3.2 mmol/g at 298K), responding to searches about "carbon capture materials." Computational chemistry studies predict further optimization possibilities through molecular docking simulations.

The global market for specialty phosphonic acids is projected to reach $780 million by 2027, with CAS 13081-74-8 occupying a niche segment. Regional production hubs in Europe and Asia-Pacific cater to demand from lubricant additive manufacturers and coating formulators. Regulatory developments, particularly updates to EPA Safer Choice Criteria, continue to influence its adoption in consumer products.